3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid

• IUPAC Name: 3-[(3-chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid
• InChI: InChI=1S/C14H21ClN2O2/c1-16(2)8-9-17(7-6-14(18)19)11-12-4-3-5-13(15)10-12/h3-5,10H,6-9,11H2,1-2H3,(H,18,19)
• InChI Key: PZYMRHAONOYVRU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CCC(=O)O)CC1=CC(=CC=C1)Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid, also known as Clomipramine, is a tricyclic antidepressant drug that is used to treat various mental health disorders such as obsessive-compulsive disorder (OCD), major depressive disorder, and panic disorder. Clomipramine has been widely researched for its mechanism of action and its biochemical and physiological effects on the human body.

Mechanism of Action

3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which increases the levels of these neurotransmitters. This leads to an improvement in mood and a reduction in the symptoms of mental health disorders.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the human body. It has been shown to increase the levels of certain neurotransmitters in the brain, as well as affect the levels of hormones such as cortisol and prolactin. It has also been found to have an impact on the immune system and on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for researchers studying the effects of neurotransmitters on the brain. However, one limitation of using this compound in lab experiments is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid. One area of interest is in understanding the long-term effects of this compound use on the brain and on mental health. Another area of research is in developing more selective drugs that target only specific neurotransmitter systems, which could lead to more effective treatments with fewer side effects. Additionally, there is a need for further research on the use of this compound in combination with other drugs for the treatment of mental health disorders.

Synthesis Methods

3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid is synthesized through a series of chemical reactions starting from 3-chlorobenzyl chloride, which is reacted with N,N-dimethylethylenediamine to form 3-(N,N-dimethylaminopropyl)chloride. This intermediate compound is then reacted with 3-chloropropanoic acid to form this compound.

Scientific Research Applications

3-[(3-Chlorophenyl)methyl-[2-(dimethylamino)ethyl]amino]propanoic acid has been extensively studied for its therapeutic effects in treating mental health disorders such as OCD, major depressive disorder, and panic disorder. It has been found to be effective in reducing the symptoms of these disorders by increasing the levels of certain neurotransmitters in the brain, such as serotonin and norepinephrine.